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An In-depth Exploration of the Discovery, Chemistry, and Biological Activity of a Promising
Natural Product

For Immediate Release

Shanghai, China — December 7, 2025 — Emerging from the rich phytochemical landscape of
the Phyllanthus genus, Phyllanthusiin C, a complex hydrolysable tannin, is garnering
increasing interest within the scientific community. This technical guide serves as a
comprehensive resource for researchers, scientists, and drug development professionals,
providing a detailed overview of its discovery, history, physicochemical properties, and known
biological activities.

Discovery and History

Phyllanthusiin C belongs to a class of ellagitannins isolated from plants of the Phyllanthus
genus, notably Phyllanthus amarus and Phyllanthus urinaria.[1][2][3] The pioneering work on
the chemical constituents of Phyllanthus amarus in the early 1990s by Foo and Wong led to the
characterization of several unique hydrolysable tannins, including Phyllanthusiin D.[4][5] While
the exact first report of Phyllanthusiin C is not readily available in the searched literature, its
discovery is closely associated with this period of intensive investigation into the chemical
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makeup of these medicinally important plants. The PubChem database assigns it the chemical

formula C40H30026.[6]

Physicochemical and Spectroscopic Data

A comprehensive understanding of a compound's structure and properties is paramount for its

development as a therapeutic agent. The following table summarizes the key quantitative data

for Phyllanthusiin C.

Property Value Reference

Molecular Formula C40H30026 [6]

Molecular Weight 926.6 g/mol [6]
[(TR,8S,26R,28S,29R)-1,2,4,1
3,14,15,18,19,20,34,35-
undecahydroxy-5,10,23,31-
tetraoxo-6,9,24,27,30,39-
hexaoxaoctacyclo[34.2.1.04,38

IUPAC Name [6]

.07,26.08,29.011,16.017,22.03
2,37]nonatriaconta-
11,13,15,17,19,21,32,34,36-
nonaen-28-yl] 3,4,5-

trihydroxybenzoate

Computed XLogP3 -0.3 [6]
Hydrogen Bond Donor Count 14 [7]
Hydrogen Bond Acceptor

yered P 26 [7]

Count

Note: Detailed experimental NMR and mass spectrometry data from the original structure

elucidation paper by Foo and Wong were not available in the conducted search.

Experimental Protocols
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The isolation of Phyllanthusiin C and other tannins from Phyllanthus species typically involves
a multi-step process of extraction and chromatographic purification. While the specific protocol
for Phyllanthusiin C's initial isolation is not detailed in the available search results, a general
workflow can be constructed based on established methods for tannin extraction from this
genus.

General Isolation and Purification Workflow
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Dried, powdered Phyllanthus plant material
(e.g., P. amarus, P. urinaria)

Solvent Extraction
(e.g., 80% Ethanol or Acetone)

Giltration and ConcentratiorD

Solvent Partitioning
(e.g., with ethyl acetate)

Column Chromatography
(e.g., Sephadex LH-20, Silica Gel)

y
Graction Collection and Analysis (TLCD

y

Further Purification
(e.g., Preparative HPLC)

Gsolated Phyllanthusiin @
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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